2-{(E)-[(2H-1,3-Benzodioxol-5-yl)methylidene]amino}phenol

Specification

• CAS No.: 60301-57-7
• Molecular Formula: C14H11NO3
• Molecular Weight: 241.24 g/mol
• IUPAC Name: 2-(1,3-benzodioxol-5-ylmethylideneamino)phenol
• Standard InChI: InChI=1S/C14H11NO3/c16-12-4-2-1-3-11(12)15-8-10-5-6-13-14(7-10)18-9-17-13/h1-8,16H,9H2
• Standard InChI Key: BQRPHDGQSWTHRV-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)C=NC3=CC=CC=C3O

Introduction

2-{(E)-[(2H-1,3-Benzodioxol-5-yl)methylidene]amino}phenol is a complex organic compound with a molecular formula of C14H11NO3 and a molecular weight of 241.24 g/mol. This compound is also known as 2-(piperonylideneamino)phenol. It is characterized by its unique structural components, including a benzodioxol ring and a phenol group, which contribute to its chemical and biological properties.

Synthesis and Preparation

The synthesis of 2-{(E)-[(2H-1,3-Benzodioxol-5-yl)methylidene]amino}phenol typically involves condensation reactions between piperonal (a derivative of benzodioxol) and aniline derivatives. These reactions are often facilitated under acidic conditions to promote the formation of the imine bond.

Biological and Chemical Applications

While specific biological applications of 2-{(E)-[(2H-1,3-Benzodioxol-5-yl)methylidene]amino}phenol are not widely documented, compounds with similar structures have been explored for their potential in pharmaceuticals and as intermediates in organic synthesis. The presence of both a phenol and a benzodioxol group suggests potential antioxidant or bioactive properties, which could be of interest in medicinal chemistry research.

Research Findings and Future Directions

Research on compounds like 2-{(E)-[(2H-1,3-Benzodioxol-5-yl)methylidene]amino}phenol is often focused on understanding their chemical reactivity and potential biological activities. Future studies could explore its interactions with biological systems, including enzyme inhibition or antioxidant activity, which might uncover new applications in drug development or as chemical probes.